Cas no 84632-65-5 (3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione)

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione structure

84632-65-5 structure

Product Name:3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione

CAS No:84632-65-5

Molecular Formula:C₁₈H₁₀Cl₂N₂O₂

Molecular Weight:357.190202236176

MDL:MFCD01941106

CID:60741

PubChem ID:87559014

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Properties

Names and Identifiers

- PIGMENT RED 2254
- Bis-(p-chrolopheny)-1.4-diketopyrrolo(3.4-c)pyrrole
- 1,4-diketo-2,5-dihydro-3,6-di(4-chloro-phenyl)-pyrrolo[3,4-c]pyrrole
- PIGMENT RED 254
- 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
- 3,6-Bis(4-chlorophenyl)-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione
- C.I. 56110
- C18H10Cl2N2O2
- WGL0620LJ9
- 3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
- Pyrrolo[3,4-c]pyrrole-1,4-dione, 3,6-bis(4-chlorophenyl)-2,5-dihydro-
- Pyrrolo(3,4-c)pyrrole-1,4-dione, 3,6-bis(4-chlorophenyl)-2,5-dihydro-
- 1,4-bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
- C.I.Pigment Red 254
- C.I. Pigment Red 254
- JNNHVXMCVRYTTN-UHFFFAOYSA-N
- 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione (ACI)
- 1,4-Diketo-3,6-bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole
- 1,4-Diketo-3,6-di(4-chlorophenyl)pyrrolo[3,4-c]pyrrole
- 1254 DPP Red 254
- 3,6-Bis(4-chlorophenyl)-1,4-diketopyrrolo[3,4-c]pyrrole
- BK-CF
- C.I. PR 254
- CFP-FF 449R
- CFR 6742
- Chromofine Red 6156
- Chromofine Red 6156EC
- Chromofine Red 615EC
- Cinilex DPP Red SR 1C
- Cinilex DPP Red SR 2P
- Cinilex DPP Red ST
- Colanyl DPP Red GD 130
- Cromophtal DPP Red
- Cromophtal DPP Red BO
- Cromophtal DPP Red BOC
- Cromophtal DPP Red BP
- Cromophtal DPP Red BP-P
- Cromophtal DPP Red RP
- Cromophtal Red 2028
- Cromophtal Red 2030
- Cromophtal Red B-CF
- Cromophtal Red BP
- Cromophtal Red DPP
- DDP Red SR 1C
- DPP Red BO
- DPP Red BOC
- DPP Red BTR
- DPP Red SR 2P
- DPP Red ST
- DPP-BO
- Eupolen PE Red 34-3001
- Fastogen Super Red 254-226-0200
- Fuji Fast Red 8800
- Fuji Red 8800
- Hostaperm Red D 2B-COF-LV3781
- Hostaperm Red D 2B-COFO1
- Hostaperm Red D 3G70
- Hostaperm Red D 3G70EDS
- Hostaperm Red D 3G70EDW
- Irgaphor BK-CF
- Irgaphor BT-CF
- Irgaphor Red 2030
- 3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione
- +Expand
- MDL： MFCD01941106
- InChIKey： JNNHVXMCVRYTTN-UHFFFAOYSA-N
- Inchi： 1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8H,(H,21,24)(H,22,23)
- SMILES： O=C1C2C(C(NC=2C2C=CC(Cl)=CC=2)=O)=C(C2C=CC(Cl)=CC=2)N1

Computed Properties

Exact Mass: 356.01200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 356.011933
Heavy Atom Count: 24
Complexity: 525
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Tautomer Count: 8
Surface Charge: 0
Topological Polar Surface Area: 65.4

Experimental Properties

LogP: 4.24660
PSA: 65.72000
Refractive Index: 1.732
Boiling Point: 672.5°C at 760 mmHg
Flash Point: 360.5°C
Color/Form: Not determined
Solubility: Not determined
Color index: 56110
Density: 1.57

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Security Information

Safety Instruction： S26; S36/37/39; S37
Risk Phrases：R36/37/38; R37/38; R36
Dangerous goods sign： Xi
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Signal Word：Warning

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003U8V-1g	Pigment red 254	84632-65-5		1g	$33.00
A2B Chem LLC	AB78367-1g	3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrole[3,4-C]pyrrole-1,4-dione	84632-65-5	95%	1g	$18.00	2024-04-19
Aaron	AR003UH7-25g	Pigment red 254	84632-65-5	98%	25g	$67.00
abcr	AB250439-25 g	Pigment Red 254; .	84632-65-5		25 g	€104.30	2023-07-20
Alichem	A109008026-500g	3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	84632-65-5	97%	500g	$627.21	2023-08-31
Chemenu	CM543480-500g	3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	84632-65-5	95%+	500g	$126	2023-01-10
eNovation Chemicals LLC	D583200-100g	Pigment Red 254	84632-65-5	95%	100g	$335	2022-09-03
TRC	C375433-500mg	3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	84632-65-5		500mg	$64.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1222023-25g	3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	84632-65-5	98+%	25g	￥163.00	2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P42670-25g	3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	84632-65-5		25g	¥508.0	2021-09-08

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Synthesis

Synthetic Circuit 1

623-03-0

924-88-9

84632-65-5

Reaction Conditions

1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Catalysts: Iron chloride (FeCl3) ; 1 h, 100 °C; 100 °C → 50 °C
1.2 50 °C → 100 °C
1.3 Solvents: 2-Methyl-2-butanol ; 2 h, 100 °C; 3 h, 120 °C; 120 °C → rt
1.4 Reagents: Acetic acid ; pH 7, rt
1.5 Solvents: Methanol , Water ; 2 h, reflux

Reference

Aryl modification of diketopyrrolopyrrole-based quaternary ammonium salts and their applications in copper electrodeposition

Xu, Jie; Chen, Biao; Lv, Jinge; Chang, Dongdong; Niu, Dongfang; et al, Dyes and Pigments, 2019, 170,

Synthetic Circuit 2

623-03-0

123-25-1

84632-65-5

Reaction Conditions

1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ; 50 °C; 14 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

Microwave-assisted synthesis of diketopyrrolopyrrole pigments in ionic liquid

Shamekhi, S. S.; Nourmohammadian, F., Pigment & Resin Technology, 2013, 42(4), 215-222

Synthetic Circuit 3

623-03-0

123-25-1

84632-65-5

Reaction Conditions

1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Solvents: 2-Methyl-2-butanol ; 5 min, 90 °C
1.2 Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate ; 10 min, 90 °C
1.3 30 °C; 14 h, 30 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

An efficient pathway to synthesize diketopyrrolopyrrole pigments in ionic liquids

Nourmohammadian, Farahnaz; Shamekhi, S. Shiva, Letters in Organic Chemistry, 2013, 10(2), 131-138

Synthetic Circuit 4

924-88-9

623-03-0

84632-65-5

Reaction Conditions

1.1 Reagents: Sodium , Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ; 4 h, 60 °C; 4 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ; pH 7, rt

Reference

Engineering aromatic heterocycle strategy: Improving copper electrodeposition performance via tuning the bandgap of diketopyrrolopyrrole-based leveler

Wang, Kang; Feng, Jinming; Xu, Jie; Li, Jun; Mai, Maria; et al, Tetrahedron, 2020, 76(5),

Synthetic Circuit 5

924-88-9

623-03-0

84632-65-5

Reaction Conditions

1.1 Reagents: Sodium , Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ; 1 h, 90 °C; 90 °C → 50 °C
1.2 Solvents: 2-Methyl-2-butanol ; 50 °C → 90 °C; 90 °C; 24 h, 90 °C; 90 °C → 50 °C
1.3 Reagents: Acetic acid ; 50 °C; 30 min, 120 °C

Reference

Direct Transition from Triplet Excitons to Hybrid Light-Matter States via Triplet-Triplet Annihilation

Ye, Chen; Mallick, Suman; Hertzog, Manuel; Kowalewski, Markus; Boerjesson, Karl, Journal of the American Chemical Society, 2021, 143(19), 7501-7508

Synthetic Circuit 6

623-03-0

924-88-9

84632-65-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ; 1 h, 110 °C
1.2 Solvents: 2-Methyl-2-butanol ; 3 h; 110 °C
1.3 Solvents: Water ; 110 °C; 20 h, 110 °C; 110 °C → rt

Reference

Preparation and characterizations of solvent soluble dyes based on dimerized diketo-pyrrolo-pyrrole pigment

Lee, Hyun-Young; Yoo, Jae-Sung; Kwon, Hye-Seon; Oh, Jin-Kyu; Choi, Jae-Hong, Molecular Crystals and Liquid Crystals, 2015, 617(1), 73-81

Synthetic Circuit 7

623-03-0

123-25-1

84632-65-5

Reaction Conditions

1.1 Reagents: Copper zinc alloy ; 10 min, heated

Reference

Microwave-assisted rapid synthesis of 1,4-diketo-pyrrolo[3,4-c]-pyrrole derivatives under solvent-free conditions

Shaabani, Ahmad; Dabiri, Minoo; Bazgir, Ayoob; Gharanjig, Kamaladin, Dyes and Pigments, 2005, 71(1), 68-72

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Raw materials

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Preparation Products

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione (84632-65-5)

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Suppliers

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3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Related Literature

1. Some aspects of organic pigments

Zhimin Hao,Abul Iqbal Chem. Soc. Rev. 1997 26 203
2. Crystal structure of disordered nanocrystalline αII-quinacridone determined by electron diffraction

T. E. Gorelik,C. Czech,S. M. Hammer,M. U. Schmidt CrystEngComm 2016 18 529
3. Using high-throughput virtual screening to explore the optoelectronic property space of organic dyes; finding diketopyrrolopyrrole dyes for dye-sensitized water splitting and solar cells

Isabelle Heath-Apostolopoulos,Diego Vargas-Ortiz,Liam Wilbraham,Kim E. Jelfs,Martijn A. Zwijnenburg Sustainable Energy Fuels 2021 5 704
4. Chlorinated diketopyrrolopyrrole dye exhibits a three-step polymorphic transition with thermosalient effects

Yusuke Kikuchi,Shinya Matsumoto CrystEngComm 2021 23 5882
5. Matrix-assisted laser desorption/ionization tandem mass spectrometry for identification of organic tattoo pigments in inks and tissue samples

Ines Schreiver,Lisa-Marie Eschner,Andreas Luch Analyst 2018 143 3941
6. White light-emitting diodes using thermally and photochemically stable fluorescent silica nanoparticles as color-converters

Hak-Sung Jung,Young-Jae Kim,Shin-Woo Ha,Jin-Kyu Lee J. Mater. Chem. C 2013 1 5879
7. Diketopyrrolopyrrole as a p-channel organic semiconductor for high performance OTFTs

Sabin-Lucian Suraru,Ute Zschieschang,Hagen Klauk,Frank Würthner Chem. Commun. 2011 47 1767
8. Unusual mechanohypsochromic luminescence and unique bidirectional thermofluorochromism of long-alkylated simple DPP dyes

Shian Ying,Mingshuai Chen,Zhongwei Liu,Meng Zheng,Haichang Zhang,Shanfeng Xue,Wenjun Yang J. Mater. Chem. C 2017 5 5994
9. The improvement in hole-transporting and electroluminescent properties of diketopyrrolopyrrole pigment by grafting with carbazole dendrons

Wipaporn Kitisriworaphan,Thanyarat Chawanpunyawat,Thanaporn Manyum,Pongsakorn Chasing,Supawadee Namuangruk,Taweesak Sudyoadsuk,Vinich Promarak RSC Adv. 2021 11 12710
10. Redefining environmental nanomaterial flows: consequences of the regulatory nanomaterial definition on the results of environmental exposure models

Henning Wigger,Wendel Wohlleben,Bernd Nowack Environ. Sci.: Nano 2018 5 1372

84632-65-5 (3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione) Related Products

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Cas no 84632-65-5 (3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione)

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Security Information

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Price

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Raw materials

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Preparation Products

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Suppliers

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Related Literature

84632-65-5 (3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione) Related Products